ethyl 4-[[(E)-2-cyano-3-[5-(2,3-dichlorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate

• IUPAC Name: ethyl 4-[[(E)-2-cyano-3-[5-(2,3-dichlorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C23H16Cl2N2O4/c1-2-30-23(29)14-6-8-16(9-7-14)27-22(28)15(13-26)12-17-10-11-20(31-17)18-4-3-5-19(24)21(18)25/h3-12H,2H2,1H3,(H,27,28)/b15-12+
• InChI Key: PNCWQKQNCAIXQE-NTCAYCPXSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C(=CC=C3)Cl)Cl)C#N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C(=CC=C3)Cl)Cl)/C#N
• Molecular Formula: C23H16Cl2N2O4
• Molecular Weight: 455.3 g/mol

Description

This compound is a derivative of furan, which is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains functional groups such as ester, cyano, and amine groups. Furan derivatives are commonly used in the synthesis of biologically active compounds that exhibit antibacterial, antitumor, and tuberculostatic action.

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan derivatives can be synthesized through various methods. For instance, one method involves the reaction of sulfur ylides and alkynes. Another method involves the protodeboronation of pinacol boronic esters.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by its functional groups. For instance, the cyano group could undergo reactions such as reduction, while the ester group could undergo reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of the cyano group could influence the compound’s polarity and reactivity.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and studying its reactivity.